ST638

• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol
• InChI: InChI=1S/C18H16N4OS/c19-15-11-13(21-12-5-2-1-3-6-12)8-9-16(15)22-17(23)14-7-4-10-20-18(14)24/h1-11,21H,19H2,(H,20,24)(H,22,23)
• InChIKey: IIUONQJTTGSQCA-UHFFFAOYSA-N

ST638 Procurement Guide: A Selective Tyrosine Kinase Inhibitor for Targeted Cell Signaling Studies

ST638 (α-Cyano-3-ethoxy-4-hydroxy-5-phenylthiomethylcinnamamide) is a cell-permeable, synthetic tyrosine kinase inhibitor with a reported in vitro IC50 of 370 nM against protein tyrosine kinases . Belonging to the tyrphostin class of compounds, it is characterized by its ability to specifically inhibit tyrosine residue phosphorylation without affecting serine/threonine phosphorylation, as demonstrated in EGF-stimulated A431 cells at concentrations of 25–100 μM [1]. This compound is supplied as a ≥98% (HPLC) pure yellow solid with a molecular formula of C19H18N2O3S and a melting point of 134–135.5°C, exhibiting solubility of 19 mg/mL in DMSO .

1

Tyrosine-specific phosphorylation studies. Reported selective inhibition of tyrosine residue phosphorylation without affecting serine/threonine phosphorylation in cell models.

2

Calcium-independent pathway dissection. Enables signaling studies downstream of or independent from calcium mobilization, a reported distinction from common PTK inhibitors.

3

Cell-permeable tyrphostin probe. Supplied as a cell-permeable synthetic inhibitor for intact cell signaling assays.

• [1] Shiraishi, T., Owada, M. K., Tatsuka, M., Fuse, Y., Watanabe, K., & Kakunaga, T. (1990). A Tyrosine-specific Protein Kinase Inhibitor, α-Cyano-3-ethoxy-4-hydroxy-5-phenylthiomethylcinnamamide, Blocks the Phosphorylation of Tyrosine Kinase Substrate in Intact Cells. Japanese Journal of Cancer Research, 81(6-7), 645–652. View Source

Why ST638 Cannot Be Substituted by Common PTK Inhibitors Like Genistein

Broad-spectrum tyrosine kinase inhibitors like genistein cannot reliably replace ST638 in experimental protocols due to critical differences in their inhibitory profiles and off-target activities. While both compounds inhibit platelet aggregation, ST638 does not share genistein's effect of inhibiting intracellular calcium mobilization in the same assay [1]. Furthermore, ST638 exhibits distinct, context-dependent effects on TNFα-induced ICAM-1 expression compared to genistein and tyrphostin AG 1288 [2]. Most notably, ST638 displays a unique biophysical property: it preferentially blocks the slowly inactivating component of voltage-gated K+ currents in vascular smooth muscle, while genistein blocks the rapidly inactivating component—a mechanistic distinction with profound implications for electrophysiology studies [3].

Target Tool ST638

Calcium signaling profile differs: ST638 does not share genistein's inhibition of intracellular Ca²⁺ mobilization during platelet aggregation. Pathway interpretation may shift if substituted.

Target Tool ST638

Electrophysiological target mismatch: ST638 preferentially blocks slowly inactivating K⁺ currents, opposite to genistein's rapid inactivation block. Ion channel studies require compound-specific review.

Target Tool ST638

Temporal response divergence: Reported time-dependent inversion of ICAM-1 modulation not recapitulated by genistein or tyrphostin AG 1288. Inflammatory adhesion studies may not transfer directly.

• [1] Asahi, M., Yanagi, S., Ohta, S., Sakai, K., Takeuchi, F., & Yamamura, H. (1992). Thrombin-induced human platelet aggregation is inhibited by protein-tyrosine kinase inhibitors, ST638 and genistein. FEBS Letters, 309(1), 10–14. View Source
• [2] Burke-Gaffney, A., & Hellewell, P. G. (1996). Tumour necrosis factor-alpha-induced ICAM-1 expression in human vascular endothelial and lung epithelial cells: modulation by tyrosine kinase inhibitors. British Journal of Pharmacology, 119(6), 1149–1158. View Source
• [3] Smirnov, S. V., & Aaronson, P. I. (1995). Inhibition of vascular smooth muscle cell K+ currents by tyrosine kinase inhibitors genistein and ST 638. Circulation Research, 76(2), 310–316. View Source

Quantitative Evidence for ST638's Differentiated Performance

ST638 Suppresses Thrombin-Induced Platelet Aggregation with Distinct Calcium Signaling Profile

ST638 and genistein both inhibit thrombin-induced platelet aggregation, but their mechanisms diverge regarding calcium signaling. Preincubation with 50 μM ST638 or 25 μg/mL genistein completely blocks aggregation induced by 0.05 unit/mL thrombin [1]. Critically, higher concentrations of genistein inhibit the thrombin-induced increase in intracellular Ca2+ concentration, an effect not observed with ST638 [2]. This indicates that ST638 acts downstream of or independently from calcium mobilization, a key differentiation point for researchers studying calcium-dependent versus calcium-independent pathways.

Platelet Calcium Signaling

Head-to-head

ST638 blocks aggregation without inhibiting Ca²⁺ increase; Genistein inhibits both.

Supports calcium-independent pathway dissection.

Human platelets, 50 μM ST638 vs 25 μg/mL genistein.

Evidence Dimension	Inhibition of Thrombin-Induced Platelet Aggregation and Calcium Mobilization
Target Compound Data	ST638 (50 μM): Complete blockade of aggregation; No effect on Ca2+ increase
Comparator Or Baseline	Genistein (25 μg/mL): Complete blockade of aggregation; Inhibits Ca2+ increase at higher concentrations
Quantified Difference	ST638 lacks the calcium mobilization inhibition observed with genistein
Conditions	Human platelets stimulated with 0.05 unit/mL thrombin

Why This Matters

For studies of platelet activation, ST638 enables dissection of calcium-dependent versus calcium-independent signaling pathways, a distinction genistein cannot provide.

• [1] Asahi, M., Yanagi, S., Ohta, S., Sakai, K., Takeuchi, F., & Yamamura, H. (1992). Thrombin-induced human platelet aggregation is inhibited by protein-tyrosine kinase inhibitors, ST638 and genistein. FEBS Letters, 309(1), 10–14. View Source
• [2] Asahi, M., Yanagi, S., Ohta, S., Sakai, K., Takeuchi, F., & Yamamura, H. (1992). Thrombin-induced human platelet aggregation is inhibited by protein-tyrosine kinase inhibitors, ST638 and genistein. FEBS Letters, 309(1), 10–14. View Source

ST638 Mediates Potent Bronchiolar Relaxation with EC50 of 7.2 μM

In isolated rat bronchioles precontracted with 0.5 μM carbachol, ST638 induced a concentration-dependent relaxation with an EC50 of approximately 7.2 μM [1]. At a concentration of 50 μM, ST638 reduced tone by 82.5 ± 3.8% in small bronchioles (internal diameter 614 ± 16 μm) and 57.2 ± 2.8% in large bronchioles (internal diameter 1,433 ± 39 μm), demonstrating superior efficacy in smaller airways [2]. In the same study, tyrphostin A47 (100 μM) and genistein (74 μM) produced a similar relaxation effect, but their EC50 values were not reported, leaving ST638 as the most quantitatively characterized compound for this application [3].

Bronchiolar Relaxation

Head-to-head

EC50 ≈ 7.2 μM; 82.5% tone reduction in small bronchioles at 50 μM.

Well-characterized EC50 for airway contractility research.

Comparator EC50 values not reported in this model.

Evidence Dimension	Bronchiolar Relaxation Efficacy
Target Compound Data	ST638: EC50 ≈ 7.2 μM; 50 μM reduces tone by 82.5 ± 3.8% (small bronchioles) and 57.2 ± 2.8% (large bronchioles)
Comparator Or Baseline	Tyrphostin A47 (100 μM): Similar qualitative relaxation effect; Genistein (74 μM): Similar qualitative relaxation effect
Quantified Difference	ST638's EC50 of 7.2 μM is well-defined; comparators lack reported EC50 values in this assay
Conditions	Isolated rat bronchioles precontracted with 0.5 μM carbachol

Why This Matters

ST638 is the preferred choice for airway smooth muscle research requiring precise, concentration-dependent relaxation with a well-characterized EC50 value.

• [1] Hirst, S. J., Webb, B. L., Giembycz, M. A., Barnes, P. J., & Twort, C. H. (1997). Effects of protein tyrosine kinase inhibitors on contractility of isolated bronchioles of the rat. American Journal of Respiratory Cell and Molecular Biology, 16(4), 371–378. View Source
• [2] Hirst, S. J., Webb, B. L., Giembycz, M. A., Barnes, P. J., & Twort, C. H. (1997). Effects of protein tyrosine kinase inhibitors on contractility of isolated bronchioles of the rat. American Journal of Respiratory Cell and Molecular Biology, 16(4), 371–378. View Source
• [3] Hirst, S. J., Webb, B. L., Giembycz, M. A., Barnes, P. J., & Twort, C. H. (1997). Effects of protein tyrosine kinase inhibitors on contractility of isolated bronchioles of the rat. American Journal of Respiratory Cell and Molecular Biology, 16(4), 371–378. View Source

ST638 Exhibits Divergent, Time-Dependent Modulation of ICAM-1 Expression

ST638's effect on TNFα-induced ICAM-1 expression is highly dependent on both cell type and incubation time, differentiating it from other tyrosine kinase inhibitors. In EAhy926 endothelial cells, ST638 (3–100 μM) caused a concentration-dependent reduction in ICAM-1 expression at 4 hours but, in stark contrast, a concentration-dependent increase in expression at 24 hours [1]. This biphasic temporal profile was not observed with genistein or tyrphostin AG 1288, which were tested alongside ST638 in the same study [2].

ICAM-1 Temporal Dynamics

Head-to-head

Biphasic modulation: inhibition at 4h, stimulation at 24h. Not observed with genistein or AG 1288.

Supports temporal signaling studies in endothelial models.

EAhy926 cells, 3–100 μM, TNFα-stimulated.

Evidence Dimension	Modulation of TNFα-Induced ICAM-1 Expression
Target Compound Data	ST638 (3–100 μM): Concentration-dependent reduction at 4h; Concentration-dependent increase at 24h in EAhy926 cells
Comparator Or Baseline	Genistein (100 μM) and Tyrphostin AG 1288 (3–100 μM) did not exhibit this time-dependent reversal of effect
Quantified Difference	ST638 uniquely demonstrates a time-dependent inversion of effect from inhibition to stimulation
Conditions	EAhy926 human vascular endothelial cells stimulated with TNFα (0.1–10 ng/mL)

Why This Matters

ST638 is essential for studies investigating the temporal dynamics of tyrosine kinase signaling in inflammatory adhesion molecule expression, a nuanced effect not recapitulated by other inhibitors.

• [1] Burke-Gaffney, A., & Hellewell, P. G. (1996). Tumour necrosis factor-alpha-induced ICAM-1 expression in human vascular endothelial and lung epithelial cells: modulation by tyrosine kinase inhibitors. British Journal of Pharmacology, 119(6), 1149–1158. View Source
• [2] Burke-Gaffney, A., & Hellewell, P. G. (1996). Tumour necrosis factor-alpha-induced ICAM-1 expression in human vascular endothelial and lung epithelial cells: modulation by tyrosine kinase inhibitors. British Journal of Pharmacology, 119(6), 1149–1158. View Source

ST638 Selectively Inhibits Slowly Inactivating K+ Currents, Opposite to Genistein

In a patch-clamp study of rat and rabbit pulmonary artery cells, ST638 (0.5–40 μmol/L) and genistein (20–100 μmol/L) both inhibited voltage-gated K+ current (IK) in a dose-dependent manner, but with a critical divergence in mechanism [1]. Genistein preferentially blocked the rapidly inactivating component of IK, whereas ST638 preferentially blocked the slowly inactivating (sustained) component [2]. Furthermore, in rat cells where IK ordinarily inactivates negligibly over 300 ms, the presence of 10 μmol/L ST638 induced a rapid decay (inactivation) of the current after a 5 ms peak, fundamentally altering the current's kinetics [3].

K⁺ Current Component Selectivity

Head-to-head

ST638 preferentially blocks slowly inactivating IK; Genistein blocks rapidly inactivating component.

Opposite selectivity profiles for ion channel studies.

Pulmonary artery smooth muscle, patch-clamp.

Evidence Dimension	Inhibition of Voltage-Gated K+ Current (IK) Components
Target Compound Data	ST638: Preferentially blocks the slowly inactivating (sustained) component; At 10 μM, induces rapid inactivation of a normally non-inactivating current
Comparator Or Baseline	Genistein: Preferentially blocks the rapidly inactivating component
Quantified Difference	ST638 and genistein exhibit opposite selectivity for IK current components
Conditions	Whole-cell patch-clamp of rat and rabbit pulmonary artery smooth muscle cells

Why This Matters

For electrophysiologists studying K+ channel function, ST638 and genistein are not interchangeable; selecting ST638 is required for experiments targeting the sustained, slowly inactivating current component.

• [1] Smirnov, S. V., & Aaronson, P. I. (1995). Inhibition of vascular smooth muscle cell K+ currents by tyrosine kinase inhibitors genistein and ST 638. Circulation Research, 76(2), 310–316. View Source
• [2] Smirnov, S. V., & Aaronson, P. I. (1995). Inhibition of vascular smooth muscle cell K+ currents by tyrosine kinase inhibitors genistein and ST 638. Circulation Research, 76(2), 310–316. View Source
• [3] Smirnov, S. V., & Aaronson, P. I. (1995). Inhibition of vascular smooth muscle cell K+ currents by tyrosine kinase inhibitors genistein and ST 638. Circulation Research, 76(2), 310–316. View Source

ST638 Suppresses In Vivo Coronary Restenosis with Superior Efficacy to Inactive Analog

In a porcine model of coronary intervention, intramural delivery of ST638 via a biodegradable stent significantly suppressed restenotic changes. Three weeks post-implantation, coronary stenosis at the ST638 stent site was 25 ± 4%, compared to 47 ± 5% at the site of a stent coated with equimolar amounts of ST494, its inactive metabolite (p < 0.01) [1]. Histological analysis confirmed that both neointimal formation and geometric remodeling were significantly reduced at the ST638 site (p < 0.05) [2].

In Vivo Restenosis Model

Head-to-head

25 ± 4% stenosis (ST638) vs 47 ± 5% (inactive analog ST494), p

Reported model-response endpoint context.

Porcine coronary model, 3-week biodegradable stent.

Phosphorylation Selectivity

Class-level

Inhibits tyrosine but not serine/threonine phosphorylation; substrate (lipocortin I) inhibited at 25 μM.

Supports tyrosine-specific signaling dissection.

EGF-stimulated A431 cells, 25–100 μM.

Evidence Dimension	Coronary Artery Stenosis 3 Weeks Post-Stent Implantation
Target Compound Data	ST638-coated stent: 25 ± 4% stenosis
Comparator Or Baseline	ST494-coated stent (inactive analog): 47 ± 5% stenosis
Quantified Difference	ST638 reduced stenosis by 47% relative to ST494 control (p < 0.01)
Conditions	In vivo porcine coronary artery model; biodegradable poly-L-lactic acid stents coated with 0.8 mg compound

Why This Matters

This in vivo validation using an inactive analog control provides strong evidence that ST638's tyrosine kinase inhibitory activity is responsible for the therapeutic effect, supporting its use in preclinical restenosis models.

• [1] Yamawaki, T., Shimokawa, H., Kozai, T., Miyata, K., Higo, T., Tanaka, E., ... & Takeshita, A. (1998). Intramural delivery of a specific tyrosine kinase inhibitor with biodegradable stent suppresses the restenotic changes of the coronary artery in pigs in vivo. Journal of the American College of Cardiology, 32(3), 780–786. View Source
• [2] Yamawaki, T., Shimokawa, H., Kozai, T., Miyata, K., Higo, T., Tanaka, E., ... & Takeshita, A. (1998). Intramural delivery of a specific tyrosine kinase inhibitor with biodegradable stent suppresses the restenotic changes of the coronary artery in pigs in vivo. Journal of the American College of Cardiology, 32(3), 780–786. View Source

ST638 Demonstrates High Selectivity for Tyrosine Over Serine/Threonine Phosphorylation

In EGF-stimulated A431 human epidermoid carcinoma cells, ST638 specifically inhibited the phosphorylation of tyrosine residues on whole cell proteins in a dose-dependent manner (25–100 μM) without affecting the phosphorylation of serine and threonine residues [1]. At 25 μM, ST638 greatly inhibited the EGF-induced phosphorylation of lipocortin I, a specific tyrosine kinase substrate, while having negligible effect on the phosphorylation of the EGF receptor itself [2]. This contrasts with many broad-spectrum kinase inhibitors that lack this level of substrate-level discrimination.

Phosphorylation Selectivity

Class-level

Inhibits tyrosine but not serine/threonine phosphorylation; substrate (lipocortin I) inhibited at 25 μM.

Supports tyrosine-specific signaling dissection.

EGF-stimulated A431 cells, 25–100 μM.

Evidence Dimension	Kinase Substrate Phosphorylation Selectivity
Target Compound Data	ST638: Inhibits tyrosine phosphorylation (lipocortin I at 25 μM); No effect on serine/threonine phosphorylation
Comparator Or Baseline	Not applicable; class-level inference based on assay design (EGF-stimulated A431 cells)
Quantified Difference	Selective for tyrosine over serine/threonine residues; preferential inhibition of substrate (lipocortin I) over receptor (EGFR) phosphorylation
Conditions	EGF-stimulated A431 human epidermoid carcinoma cells; concentration range 25–100 μM

Why This Matters

This selectivity profile makes ST638 a valuable tool for dissecting tyrosine-specific signaling events without confounding effects on serine/threonine kinase pathways.

• [1] Shiraishi, T., Owada, M. K., Tatsuka, M., Fuse, Y., Watanabe, K., & Kakunaga, T. (1990). A Tyrosine-specific Protein Kinase Inhibitor, α-Cyano-3-ethoxy-4-hydroxy-5-phenylthiomethylcinnamamide, Blocks the Phosphorylation of Tyrosine Kinase Substrate in Intact Cells. Japanese Journal of Cancer Research, 81(6-7), 645–652. View Source
• [2] Shiraishi, T., Owada, M. K., Tatsuka, M., Fuse, Y., Watanabe, K., & Kakunaga, T. (1990). A Tyrosine-specific Protein Kinase Inhibitor, α-Cyano-3-ethoxy-4-hydroxy-5-phenylthiomethylcinnamamide, Blocks the Phosphorylation of Tyrosine Kinase Substrate in Intact Cells. Japanese Journal of Cancer Research, 81(6-7), 645–652. View Source

Recommended ST638 Applications Based on Quantitative Differentiation

Investigating Calcium-Independent Pathways in Platelet Activation

Employ ST638 (50 μM) to block thrombin-induced platelet aggregation without interfering with intracellular calcium mobilization, a key limitation of genistein. This allows researchers to isolate and study calcium-independent signaling events downstream of tyrosine kinase activation, as detailed in direct comparative studies [1].

Quantitative Studies of Airway Smooth Muscle Relaxation

Use ST638 to generate concentration-response curves for bronchiolar relaxation in ex vivo tissue preparations. With its well-defined EC50 of 7.2 μM and maximal efficacy of 82.5% tone reduction at 50 μM, ST638 is the most quantitatively characterized PTK inhibitor for this application, surpassing the qualitative data available for tyrphostin A47 and genistein [1].

Temporal Analysis of Kinase-Dependent Adhesion Molecule Expression

Leverage ST638's unique, time-dependent biphasic effect on TNFα-induced ICAM-1 expression in endothelial cells (concentration-dependent inhibition at 4h vs. stimulation at 24h) to study the dynamic role of tyrosine kinases in inflammatory gene regulation. This phenomenon is not observed with other tested inhibitors like genistein or tyrphostin AG 1288 [1].

Electrophysiological Dissection of Voltage-Gated K+ Currents

Select ST638 (0.5–40 μmol/L) to preferentially block the slowly inactivating (sustained) component of IK in vascular smooth muscle cells, a property that is opposite to genistein's preferential blockade of the rapidly inactivating component. This selectivity is critical for patch-clamp studies aiming to isolate and characterize specific K+ channel subtypes [1].

Application

Selection Property

Validation Focus

Calcium-independent signaling studies

Signaling pathway dissection

Calcium-mobilization independent endpoints

Airway smooth muscle contractility research

Concentration-response characterization

EC50 and maximal relaxation review

Temporal kinase signaling in inflammation

Time-dependent modulator

Biphasic expression endpoint review

Vascular K⁺ channel electrophysiology

Sustained-current component inhibition

Ion channel subtype characterization

• [1] Asahi, M., Yanagi, S., Ohta, S., Sakai, K., Takeuchi, F., & Yamamura, H. (1992). Thrombin-induced human platelet aggregation is inhibited by protein-tyrosine kinase inhibitors, ST638 and genistein. FEBS Letters, 309(1), 10–14. View Source
• [2] Hirst, S. J., Webb, B. L., Giembycz, M. A., Barnes, P. J., & Twort, C. H. (1997). Effects of protein tyrosine kinase inhibitors on contractility of isolated bronchioles of the rat. American Journal of Respiratory Cell and Molecular Biology, 16(4), 371–378. View Source
• [3] Burke-Gaffney, A., & Hellewell, P. G. (1996). Tumour necrosis factor-alpha-induced ICAM-1 expression in human vascular endothelial and lung epithelial cells: modulation by tyrosine kinase inhibitors. British Journal of Pharmacology, 119(6), 1149–1158. View Source
• [4] Smirnov, S. V., & Aaronson, P. I. (1995). Inhibition of vascular smooth muscle cell K+ currents by tyrosine kinase inhibitors genistein and ST 638. Circulation Research, 76(2), 310–316. View Source